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Compound of Interest

O-(2-Chloro-6-
Compound Name:
fluorobenzyl)hydroxylamine

cat. No.: B1212709

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of O-(2-Chloro-6-
fluorobenzyl)hydroxylamine, consolidating available information on its synthesis, chemical
properties, and potential biological significance. While direct pharmacological data for this
specific molecule is not extensively available in the current literature, this document
extrapolates potential activities based on structurally related compounds, offering a valuable
resource for researchers interested in its further investigation.

Chemical Properties and Data

O-(2-Chloro-6-fluorobenzyl)hydroxylamine is a halogenated benzylhydroxylamine derivative.
Its structure suggests potential applications in medicinal chemistry and as a synthetic
intermediate. The physical and chemical properties are summarized below.
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Property Value

Molecular Formula C7H7CIFNO

Molecular Weight 175.59 g/mol

CAS Number 227759-36-6

Appearance Expected to be a solid or oil

Expected to be soluble in organic solvents like

Solubility

methanol, ethanol, DMSO
Boiling Point Not reported
Melting Point Not reported

Synthesis of O-(2-Chloro-6-
fluorobenzyl)hydroxylamine

The synthesis of O-(2-Chloro-6-fluorobenzyl)hydroxylamine can be achieved through a well-
established two-step procedure analogous to the synthesis of other O-alkylhydroxylamines.
The overall synthetic workflow is depicted below.
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Step 1: N-Alkylation

(Z-Chloro-6-ﬂuorobenzyl bromide) (N-Hydroxyphthalimideg

Base (e.g., K2CO3)
Solvent (e.g., DMF)

N-(2-Chloro-6-fluorobenzyloxy)phthalimide
Step 2: Deprotection

N—(2—ChIoro—6—fluorobenzyloxy)phth@

ydrazine monohydrate
Solvent (e.g., Ethanol)

O-(2-Chloro-6-fluorobenzyl)hydroxylamine

O-(2-Chloro-6-fluorobenzyl)hydroxylamine

Known Activity of
Scaffold

Structural Similarity to
NNRTIs

2-Chloro-6-fluorobenzyl Moiety O-BenzylhyXﬁoxylamine Scaffold
Potential Anti-HIV Activity Potential IDO1 Inhibition
(NNRTI-like) (Immuno-oncology)
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 To cite this document: BenchChem. [O-(2-Chloro-6-fluorobenzyl)hydroxylamine: A Technical
Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212709#0-2-chloro-6-fluorobenzyl-hydroxylamine-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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